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Compound of Interest

Compound Name: Thiocarbohydrazide

Cat. No.: B147625

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiocarbohydrazide (TCH), a derivative of thiourea and a thiocarbonyl compound, is a
versatile molecule with significant applications in various scientific fields.[1][2] It serves as a
crucial intermediate in organic synthesis, particularly in the production of heterocyclic
compounds for pharmaceuticals and pesticides.[3][4] Additionally, its utility extends to electron
microscopy as a staining agent to enhance contrast in biological specimens.[1][2][5] However,
the same reactivity that makes thiocarbohydrazide valuable also renders it a hazardous
substance. This guide provides an in-depth overview of the safety precautions, handling
procedures, and emergency responses necessary for the safe use of thiocarbohydrazide in a
laboratory setting.

Physicochemical and Toxicological Properties

A thorough understanding of the inherent properties of thiocarbohydrazide is fundamental to
its safe handling.

Physicochemical Data
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Property Value Reference
Molecular Formula CHeNaS [6]
Molecular Weight 106.15 g/mol [1][6]

White to gray-beige crystalline

Appearance powder or needles/plates.[1][2]  [1][2][7]
[7]
Melting Point 171-174 °C (decomposes) [3B1[71[8]

Very slightly soluble in water
Solubility (0.50/100g at 25°C); insoluble 21131 7]
in ether.[2][3][7]

Stable under normal
conditions, but sensitive to

Stability light and air.[9][10] [L1[21[71[9][10]
Decomposes when heated,

emitting toxic fumes.[1][2][7]

Toxicological Data

Thiocarbohydrazide is classified as highly toxic.[5][11][12] Acute exposure can lead to severe
health effects, including fatality.

Route of Exposure  Species Value Reference
Oral LD50 Rat 5.1-41.2 mg/kg [31151[12]
Dermal LD50 Rat >500 mg/kg [3][9][12]
Inhalation LC50 Rat 50 mg/m3/4h [11[31[5]

Hazard Identification and Classification

Thiocarbohydrazide is classified as a hazardous substance with the following GHS hazard
statements:
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H300: Fatal if swallowed[3][6][12]

H311: Toxic in contact with skin[3][6][12]

H330: Fatal if inhaled[1][3][6]

H319: Causes serious eye irritation[3]
Signal Word: Danger[6][8][13]

Safe Handling and Storage

Strict adherence to safe handling and storage protocols is mandatory to minimize the risk of
exposure.

Engineering Controls

» All work with thiocarbohydrazide, especially handling of the solid powder, must be
conducted in a designated area such as a certified chemical fume hood or a glove box to
prevent inhalation of dust.[6][11][12]

e Use a ventilated enclosure when weighing the powder.[6]

o Ensure adequate ventilation in all areas where the chemical is used or stored.[6][11]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required when handling thiocarbohydrazide:
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PPE Category Specification Reference

) Chemical safety goggles or a
Eye/Face Protection ) [3][6]
face shield.[3][6]

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and a lab [3][6]1[12]
coat.[3][6][12]

For concentrations exceeding
exposure limits, a
) ) NIOSH/MSHA or European
Respiratory Protection [31[6][12]
Standard EN 149 approved
respirator is necessary.[3][6]

[12]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[3][6]
¢ Do not breathe dust.[6][12]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][6]

 Remove and wash contaminated clothing before reuse.[6]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible materials.[3][11][14]
o Keep containers tightly closed and stored in a locked cabinet.[9][11][12]
o Protect from light and moisture.[9][10]

o Incompatible materials include strong oxidizing agents and strong acids.[6][11]

Experimental Protocols
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The following are detailed methodologies for common procedures involving
thiocarbohydrazide. Extreme caution and adherence to all safety protocols are paramount
when performing these experiments.

Synthesis of Thiocarbohydrazide

This protocol describes a common laboratory-scale synthesis.

Materials:

e Hydrazine hydrate (80%)

o Carbon disulfide

e 2-Chloroethanol

o 30% Alkali solution (e.g., NaOH)

» Four-necked flask with stirrer, thermometer, dropping funnel, and condenser

Saltwater bath

Procedure:

In the four-necked flask, add a specific amount of 80% hydrazine hydrate and 2-
chloroethanol.[3]

o Cool the flask to approximately 0°C using a saltwater bath.[3]

» While stirring, slowly add a predetermined amount of carbon disulfide over about 1.5 hours,
ensuring the reaction temperature does not exceed 25°C.[3]

» Continue stirring for an additional hour at room temperature until yellow crystals precipitate.

[3]
e Add a suitable amount of 30% alkali solution.[3]

e Heat the mixture and maintain the temperature between 68-72°C for 10 hours. The released
hydrogen sulfide gas must be absorbed using a gas delivery tube and a diluted sodium
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hydroxide solution.[3]

o Cool the mixture to room temperature and filter to collect the white granular
thiocarbohydrazide.[3]

e Wash the product with water and dry it to obtain the final product.[3]

Modified Thiocarbohydrazide (OTO) Staining for
Scanning Electron Microscopy (SEM)

This protocol enhances the conductivity of biological specimens for SEM imaging.

Materials:

Fixed biological tissue

1% Thiocarbohydrazide (TCH) solution (freshly prepared and filtered)

1% Osmium tetroxide (OsOa4) solution

Distilled water

Procedure:

Fix the tissue using standard electron microscopy fixation procedures, followed by post-
fixation in osmium tetroxide.[1]

* Rinse the tissue with six changes of distilled water over 10-15 minutes.[1]

¢ Incubate the tissue in a freshly prepared and filtered 1% TCH solution for 20-30 minutes at
room temperature with gentle agitation.[1]

¢ Rinse the tissue again with six changes of distilled water.[1]

e Place the tissue in 1% osmium tetroxide for 2-3 hours at room temperature.[1]

e Rinse the tissue with six changes of distilled water.[1]

» Repeat step 3 with a fresh TCH solution.[1]
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» Rinse the tissue with six changes of distilled water.[1]

* Repeat step 5.[1]

e Rinse the tissue with six changes of distilled water.[1]

o Dehydrate the tissue, perform critical point drying, mount it on a stub, and it is ready for SEM

examination.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Exposure Route

First Aid Procedure

Reference

Inhalation

Move the victim to fresh air. If
not breathing, give artificial
respiration. Seek immediate
medical attention.[1][3][6]

[1]3][6]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek immediate
medical attention.[1][3][6]

[1]31[6]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Seek immediate
medical attention.[1][3][6]

[1]31[6]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

(11316l

[1]3][6]

© 2025 BenchChem. All rights reserved. 7/12

Tech Support


https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://2024.sci-hub.se/2210/7e0d0734d5fd97ae9ba6a5c228856a48/malick1975.pdf
https://www.guidechem.com/question/what-is-thiocarbohydrazide-and-id135894.html
https://patents.google.com/patent/CN103044300A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Spill and Leak Procedures

o Small Spills: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust
generation, and place it in a sealed container for disposal.[3][15]

o Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not allow
the product to enter drains.[3][15] Isolate the spill area for at least 25 meters for solids.[15]

Disposal Considerations

Thiocarbohydrazide and any contaminated materials must be disposed of as hazardous
waste.[5][12] Follow all federal, state, and local regulations for hazardous waste disposal.[5] Do

not dispose of it down the drain.[3]

Visualized Workflows

The following diagrams illustrate key workflows for the safe handling of thiocarbohydrazide.
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Caption: General workflow for safely handling thiocarbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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